Cas no 1337913-64-0 (5-(2,4,6-Trimethoxyphenyl)-2H-tetrazole)

• Product Name: 5-(2,4,6-Trimethoxyphenyl)-2H-tetrazole
• CAS No: 1337913-64-0
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 2124450
• Update Time: 2023-08-04

5-(2,4,6-Trimethoxyphenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trimethoxyphenyl)-2H-tetrazole
• URLLOILTSZAPRI-UHFFFAOYSA-N
• 5-(2,4,6-Trimethoxy-phenyl)-2H tetrazole
• 5-(2,4,6-Trimethoxyphenyl)-2H-tetrazole

• Inchi： 1S/C10H12N4O3/c1-15-6-4-7(16-2)9(8(5-6)17-3)10-11-13-14-12-10/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： URLLOILTSZAPRI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1N=NNN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Topological Polar Surface Area: 82.2